Cas no 183850-84-2 (3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)-)

• Product Name: 3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)-
• CAS No: 183850-84-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1377930
• Update Time: 2024-08-14

3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-,(1S,5R)-
• 3-Oxabicyclo[3.2.1]octane-1-carboxylic acid, 5,8,8-trimethyl-2-oxo-, (1S,5R)-

• Inchi： 1S/C11H16O4/c1-9(2)10(3)4-5-11(9,7(12)13)8(14)15-6-10/h4-6H2,1-3H3,(H,12,13)/t10-,11-/m0/s1
• InChI Key： DBGSHNKNLWABFY-QWRGUYRKSA-N
• SMILES： [C@@]12(C(O)=O)C(C)(C)[C@@](C)(CC1)COC2=O

Computed Properties

• Exact Mass: 212.10488

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 368.7±25.0 °C(Predicted)
• PSA: 63.6
• pka: 3.62±0.60(Predicted)